Cas no 65699-84-5 (Ethanedione, bis(4-iodophenyl)-)
65699-84-5 structure
Product Name:Ethanedione, bis(4-iodophenyl)-
CAS No:65699-84-5
MF:C14H8I2O2
MW:462.021068572998
CID:397395
PubChem ID:2832153
Update Time:2025-04-19
Ethanedione, bis(4-iodophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanedione, bis(4-iodophenyl)-
- 1,2-bis(4-iodophenyl)ethane-1,2-dione
- 65699-84-5
- BIM-0013188.P001
- SCHEMBL3760858
- SMSF0004166
- 4,4'-Diiodobenzil
- CB03359
- CBMicro_013413
- PYWIIQJCCHOQSM-UHFFFAOYSA-N
- DTXSID40385323
-
- Inchi: 1S/C14H8I2O2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8H
- InChI Key: PYWIIQJCCHOQSM-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)C(C(C1C=CC(=CC=1)I)=O)=O
Computed Properties
- Exact Mass: 461.86044
- Monoisotopic Mass: 461.86137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Ethanedione, bis(4-iodophenyl)- Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
65699-84-5 (Ethanedione, bis(4-iodophenyl)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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